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Compound of Interest

Compound Name: Bornyl formate

Cat. No.: B1624152 Get Quote

Bornyl Formate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

synthesis of bornyl formate. The information is curated for professionals in research and

development who require detailed chemical and physical data.

Chemical Structure and Identification
Bornyl formate is an organic compound, specifically an ester of borneol and formic acid. Its

rigid bicyclic structure is derived from the monoterpene camphor.
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Chemical Structure of Bornyl Formate
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General Synthesis Workflow for Bornyl Formate

Start

d-Bornyl Alcohol +
Formic/Acetic Anhydride

Heat to 50°C

Quenching and
Extraction

Vacuum Distillation or
Column Chromatography

Pure Bornyl Formate
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Structure-Property-Application Relationship of Bornyl Formate

Bicyclic Monoterpene Ester
(Bornyl Formate Structure)

Key Physicochemical Properties:
- Green, earthy, pine-like odor

- Volatility (Boiling Point ~225°C)

determines

Natural Occurrence:
- Essential oils of

  Valerian and Thyme

found in

Primary Applications:
- Flavoring Agent

- Fragrance Component

enables use as
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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